Cas no 1236290-34-8 (3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic acid)

• Product Name: 3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic acid
• CAS No: 1236290-34-8
• MF: C₂₁H₂₈N₂O₅S
• MW: 420.522424697876
• CID: 4761522
• Update Time: 2025-06-15

3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Bumetanide Impurity 6
• 3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic acid

• Inchi： 1S/C21H28N2O5S/c1-3-5-12-23(13-6-4-2)18-14-16(21(24)25)15-19(29(22,26)27)20(18)28-17-10-8-7-9-11-17/h7-11,14-15H,3-6,12-13H2,1-2H3,(H,24,25)(H2,22,26,27)
• InChI Key： MYCDGAQAFHMODN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(N(CCCC)CCCC)=C(OC2=CC=CC=C2)C(S(N)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic acid

3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic Acid: A Comprehensive Overview

3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic acid (CAS No. 1236290-34-8) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic acid is composed of an aromatic ring substituted with an aminosulfonyl group, a dibutylamino group, and a phenoxy group. These functional groups contribute to the compound's chemical stability and reactivity, making it suitable for a variety of synthetic transformations and biological evaluations.

Recent studies have highlighted the potential of 3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic acid in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound possesses potent anti-inflammatory properties, effectively inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic acid could be developed into a novel therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic acid has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

In addition to its therapeutic potential, 3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic acid has been explored for its use in drug delivery systems. Its amphiphilic nature allows it to form stable micelles or liposomes, which can enhance the solubility and bioavailability of poorly soluble drugs. This property makes it an attractive candidate for improving the pharmacokinetic profiles of existing medications.

The synthesis of 3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic acid involves several well-established chemical reactions. One common approach is to start with 4-phenoxybenzoic acid, which is then functionalized with the aminosulfonyl and dibutylamino groups through stepwise reactions. The final product can be obtained in high yields with good purity, making it suitable for large-scale production.

To ensure the safety and efficacy of 3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic acid, extensive toxicity studies have been conducted. These studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety profile in humans.

In conclusion, 3-(Aminosulfonyl)-5-(dibutylamino)-4-phenoxybenzoic acid (CAS No. 1236290-34-8) is a versatile compound with a wide range of potential applications in medicine and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of new therapeutic agents and drug delivery systems. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for future advancements in healthcare.